Cas no 1260798-80-8 (2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile)

• Product Name: 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile
• CAS No: 1260798-80-8
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5961053
• PubChem ID: 165900092
• Update Time: 2025-05-20

2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile
• EN300-1931820
• 2-methyl-2-[3-(trifluoromethoxy)phenyl]propanenitrile
• 1260798-80-8

• Inchi： 1S/C11H10F3NO/c1-10(2,7-15)8-4-3-5-9(6-8)16-11(12,13)14/h3-6H,1-2H3
• InChI Key： UJCYGQCGELBQBR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(C#N)(C)C)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Additional information on 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile

Introduction to 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile (CAS No. 1260798-80-8)

2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1260798-80-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a nitrile functional group and a phenyl ring substituted with a trifluoromethoxy group, which imparts unique electronic and steric properties. The presence of the methyl group at the alpha position relative to the nitrile group further influences its reactivity and potential applications.

The structural features of 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile make it a promising candidate for various synthetic transformations and as an intermediate in the development of bioactive molecules. The trifluoromethoxy group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates, a property that has been extensively explored in modern medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties. The trifluoromethoxy substituent in this compound not only contributes to its lipophilicity but also plays a crucial role in its interaction with biological targets. This has led to its investigation as a potential building block for small-molecule drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile is its versatility in synthetic chemistry. The nitrile group can undergo a variety of reactions, such as hydrolysis to form carboxylic acids, reduction to amides, or cycloaddition reactions with nucleophiles. Additionally, the phenyl ring can be further functionalized through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the creation of structurally diverse derivatives.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The combination of the methyl group and the electron-withdrawing nitrile group creates a favorable environment for hydrogen bonding interactions with protein targets, while the trifluoromethoxy group enhances binding affinity through hydrophobic interactions and dipole-dipole forces. These properties have made 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile a valuable scaffold for drug discovery efforts.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of novel compounds. Virtual screening techniques have been employed to identify potential hits based on structural similarity to known active molecules. In this context, 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile has shown promise as a hit compound in high-throughput screening campaigns targeting protein kinases. Its unique structural features have been leveraged to design libraries of derivatives with enhanced potency and selectivity.

Moreover, the environmental impact of fluorinated compounds has been a subject of considerable research. While fluorine atoms can improve drug efficacy, they also raise concerns about persistence and bioaccumulation. However, advances in green chemistry have led to more sustainable synthetic routes for fluorinated molecules, including catalytic methods that minimize waste and energy consumption. The synthesis of 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile exemplifies these efforts by employing efficient catalytic systems that enhance yield while reducing environmental footprint.

In conclusion, 2-methyl-2-3-(trifluoromethoxy)phenylpropanenitrile (CAS No. 1260798-80-8) represents an important advancement in pharmaceutical chemistry. Its unique structural attributes make it a versatile intermediate for the development of bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological targets, this compound is likely to remain at the forefront of drug discovery efforts.